Cas no 2138281-70-4 (N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine)
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2138281-70-4
- N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine
- EN300-702280
-
- Inchi: 1S/C10H14N2O2/c1-2-7(1)5-11-10-8-3-4-13-6-9(8)14-12-10/h7H,1-6H2,(H,11,12)
- InChI Key: KIBHDWGHJGCENK-UHFFFAOYSA-N
- SMILES: O1CC2=C(CC1)C(=NO2)NCC1CC1
Computed Properties
- Exact Mass: 194.105527694g/mol
- Monoisotopic Mass: 194.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 47.3Ų
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702280-0.05g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 0.05g |
$744.0 | 2025-03-12 | |
| Enamine | EN300-702280-0.1g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 0.1g |
$779.0 | 2025-03-12 | |
| Enamine | EN300-702280-0.25g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 0.25g |
$814.0 | 2025-03-12 | |
| Enamine | EN300-702280-0.5g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 0.5g |
$849.0 | 2025-03-12 | |
| Enamine | EN300-702280-1.0g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 1.0g |
$884.0 | 2025-03-12 | |
| Enamine | EN300-702280-2.5g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 2.5g |
$1735.0 | 2025-03-12 | |
| Enamine | EN300-702280-5.0g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 5.0g |
$2566.0 | 2025-03-12 | |
| Enamine | EN300-702280-10.0g |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine |
2138281-70-4 | 95.0% | 10.0g |
$3807.0 | 2025-03-12 |
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine
Professional Introduction to N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine (CAS No. 2138281-70-4)
N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138281-70-4, belongs to a class of molecules known for their potential biological activity and structural complexity. The unique arrangement of functional groups within its molecular framework makes it a subject of intense study for its pharmacological properties.
The core structure of N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine features a fused pyrano[4,3-d]oxazole ring system, which is a cornerstone in the design of bioactive molecules. This particular scaffold has been extensively explored for its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of the cyclopropylmethyl substituent further enhances its structural diversity and potential for binding to specific receptors or enzymes.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The pyrano[4,3-d]oxazole core is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. Researchers have been leveraging this scaffold to create molecules with improved pharmacokinetic profiles and reduced side effects. N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine stands out as a promising candidate in this context, with its unique structural features offering potential advantages over existing compounds.
The synthesis of N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropylmethyl group into the pyrano[4,3-d]oxazole framework necessitates careful consideration to ensure optimal yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including transition metal-catalyzed reactions and asymmetric synthesis techniques.
One of the most compelling aspects of N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine is its potential as a lead compound for drug discovery. Its molecular structure suggests that it may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. Preliminary computational studies have indicated that this compound could interact with biological targets in a manner that warrants further experimental investigation.
The field of medicinal chemistry has seen significant advancements in the use of computational tools to predict the biological activity of novel compounds. These tools have been instrumental in guiding the design and optimization of molecules like N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates more efficiently.
In conclusion, N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine represents a significant advancement in the development of heterocyclic compounds for pharmaceutical applications. Its unique structural features and potential biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover the full therapeutic potential of this compound and related derivatives,it is likely to play an increasingly important role in drug discovery and development.
2138281-70-4 (N-(cyclopropylmethyl)-4H,5H,7H-pyrano[4,3-d][1,2]oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)